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Introduction

Pegtarazimod (RLS-0071) is a 15-amino acid synthetic peptide that functions as a dual-action
inhibitor of the complement system and neutrophil-mediated inflammation.[1] It is under
development for various inflammatory and rare diseases.[2][3] Pegtarazimod's primary
mechanism of action involves the inhibition of the classical and lectin pathways of the
complement system through direct interaction with the C1 complex and mannan-binding lectin
(MBL), respectively.[1][4] This prevents the initiation of the inflammatory cascade at its earliest
stages.[4] Additionally, Pegtarazimod has been shown to inhibit myeloperoxidase (MPO) and
the formation of neutrophil extracellular traps (NETSs), further contributing to its anti-
inflammatory properties.[5][6]

These application notes provide detailed protocols for in vitro assays to characterize and
guantify the inhibitory activity of Pegtarazimod on the classical and lectin complement
pathways.
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Data Presentation

While specific IC50 values for Pegtarazimod's inhibition of the classical and lectin pathways
are not publicly available in the reviewed literature, preclinical and clinical studies have
demonstrated its target engagement and dose-dependent inhibitory effects.[7] The following
table summarizes the known biological activities of Pegtarazimod.

Mechanism of

Target . Observed Effect Reference
Action
) Binds to the C1 Inhibition of classical
Classical Complement ) )
complex, preventing pathway-mediated
Pathway (C1 [1][4]
downstream complement
complex) o o
activation. activation.
Presumed to interact o )
] ) Inhibition of the lectin
Lectin Complement with MBL or MBL-
) ) pathway of the [6]
Pathway (MBL) associated serine
complement system.
proteases (MASPs).
) ) ) Inhibition of MPO-
Myeloperoxidase Binds to the reactive ) o
mediated oxidative [4][6]
(MPO) heme core of MPO. )
damage and NETosis.
) Inhibition of MPO
Neutrophil

activity contributes to ) )
Extracellular Traps Reduction of NETosis.  [4]
reduced NET
(NETSs)

formation.

Signaling Pathways and Inhibition

The following diagrams illustrate the classical and lectin pathways of the complement system
and the points of inhibition by Pegtarazimod.
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Amplification
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Classical Complement Pathway Inhibition by Pegtarazimod.

Amplification

Membrane Attack Complex (C5b-9)

Click to download full resolution via product page

Lectin Complement Pathway Inhibition by Pegtarazimod.

Experimental Protocols

Two primary methods are recommended for assessing the inhibitory activity of Pegtarazimod
on the classical and lectin complement pathways: a functional hemolytic assay and an enzyme-
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linked immunosorbent assay (ELISA).

Classical Pathway (CH50) Hemolytic Inhibition Assay

Principle: This assay measures the ability of a test compound to inhibit the lysis of antibody-
sensitized sheep red blood cells (SRBCs) by the classical complement pathway in normal
human serum. The degree of hemolysis is quantified by measuring the absorbance of released
hemoglobin.

Materials:

Pegtarazimod (RLS-0071)

e Normal Human Serum (NHS) (complement-preserved)

e Sheep Red Blood Cells (SRBCs)

e Rabbit anti-sheep red blood cell stroma antibody (hemolysin)
o Gelatin Veronal Buffer with calcium and magnesium (GVB++)
e Phosphate Buffered Saline (PBS)

e 96-well U-bottom microtiter plates

Spectrophotometer (plate reader)

Experimental Workflow:
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CH50 Hemolytic Inhibition Assay Workflow.

Protocol:
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e Preparation of Antibody-Sensitized SRBCs: Wash SRBCs with GVB++ and sensitize with an
optimal concentration of hemolysin.

» Preparation of Pegtarazimod Dilutions: Prepare a stock solution of Pegtarazimod in an
appropriate solvent and create a serial dilution series in GVB++.

e Assay Setup: In a 96-well U-bottom plate, add the Pegtarazimod dilutions. Include a positive
control (no inhibitor) and a negative control (heat-inactivated serum or buffer only).

» Addition of Serum: Add diluted NHS to each well.

 Incubation: Incubate the plate for 30 minutes at 37°C to allow for complement activation.
» Addition of Sensitized SRBCs: Add the antibody-sensitized SRBCs to each well.
 Incubation: Incubate for an additional 30-60 minutes at 37°C to allow for hemolysis.

o Stop Reaction and Pellet Cells: Stop the reaction by adding cold GVB-EDTA and centrifuge
the plate to pellet intact SRBCs.

o Measure Hemolysis: Transfer the supernatant to a new flat-bottom plate and measure the
absorbance of the released hemoglobin at 412 nm.

o Data Analysis: Calculate the percentage of hemolysis for each Pegtarazimod concentration
relative to the positive control. Determine the IC50 value by plotting the percent inhibition
against the log of the Pegtarazimod concentration.

Lectin Pathway Inhibition ELISA

Principle: This ELISA-based assay measures the inhibition of the lectin pathway by quantifying
the deposition of complement activation products (e.g., C4d or C5b-9) on a mannan-coated
surface.

Materials:
o Pegtarazimod (RLS-0071)

e Normal Human Serum (NHS) (complement-preserved)
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e Mannan-coated microtiter plates

o Wash buffer (e.g., PBS with 0.05% Tween-20)

e Blocking buffer (e.g., 1% BSA in PBS)

o Detection antibody (e.g., anti-C4d or anti-C5b-9) conjugated to an enzyme (e.g., HRP)

e Substrate for the enzyme (e.g., TMB)

e Stop solution (e.g., 1 M H2S0a4)

o Plate reader

Experimental Workflow:
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Lectin Pathway Inhibition ELISA Workflow.
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Protocol:

Plate Preparation: Use pre-coated mannan plates or coat plates with mannan overnight.
Blocking: Block the plates with a suitable blocking buffer to prevent non-specific binding.

Preparation of Pegtarazimod and Serum: Prepare serial dilutions of Pegtarazimod. Dilute
NHS in a buffer that supports lectin pathway activation.

Incubation: Add the Pegtarazimod dilutions and the diluted NHS to the wells of the mannan-
coated plate. Incubate to allow for complement activation.

Washing: Wash the plates to remove unbound components.

Detection: Add the enzyme-conjugated detection antibody (e.g., anti-C4d-HRP or anti-C5b-9-
HRP) and incubate.

Washing: Wash the plates to remove unbound detection antibody.

Substrate Addition: Add the appropriate substrate and incubate until color develops.
Stop Reaction: Stop the reaction with a stop solution.

Measurement: Read the absorbance at the appropriate wavelength.

Data Analysis: Calculate the percent inhibition for each Pegtarazimod concentration and
determine the IC50 value.

Conclusion

The provided protocols for hemolytic and ELISA-based assays offer robust methods for

evaluating the inhibitory activity of Pegtarazimod (RLS-0071) on the classical and lectin

complement pathways. These assays are essential tools for preclinical research and drug

development, enabling the characterization of complement inhibitors and the elucidation of

their mechanisms of action. The diagrams and structured protocols are designed to facilitate

the implementation of these assays in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pegtarazimod - ReAlta Life Sciences - AdisInsight [adisinsight.springer.com]

2. ReAlta Life Sciences Announces New Clinical Data for RLS-0071 (pegtarazimod) from
Hypoxic Ischemic Encephalopathy Program at Pediatric Academic Societies 2025 Meeting
[businesswire.com]

¢ 3. realtalifesciences.com [realtalifesciences.com]

e 4. RLS-0071, a novel anti-inflammatory agent, significantly reduced inflammatory biomarkers
in a randomised human evaluation of mechanisms and safety study - PMC
[pmc.ncbi.nlm.nih.gov]

o 5. realtalifesciences.com [realtalifesciences.com]
e 6. firstwordpharma.com [firstwordpharma.com]
e 7. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [Application Notes and Protocols for Complement
Inhibition Assay of Pegtarazimod (RLS-0071)]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b15573095/docs#application-notes-and-protocols-
for-complement-inhibition-assay-of-pegtarazimod-rls-0071]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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